Cas no 1939174-63-6 (3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine)

• Product Name: 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine
• CAS No: 1939174-63-6
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• CID: 6794036
• PubChem ID: 166163872
• Update Time: 2025-05-24

3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-27780480
• DB-152140
• 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine
• 1939174-63-6
• 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine

• Inchi： 1S/C14H19BN2O2/c1-10-16-8-12-7-6-11(9-17(10)12)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
• InChI Key： IBAKVPRCZULVJS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=CN=C(C)N3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1539580g/mol
• Monoisotopic Mass: 258.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine

Recent Advances in the Study of 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine (CAS: 1939174-63-6)

The compound 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine (CAS: 1939174-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the imidazo[1,5-a]pyridine core and the boronate ester moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on the application of this compound in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. Researchers have demonstrated its utility in the synthesis of novel heterocyclic compounds with potential anticancer and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers.

In addition to its synthetic utility, the pharmacokinetic and pharmacodynamic properties of 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine have been investigated. Preliminary data suggest that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical evaluation. However, challenges such as off-target effects and potential toxicity need to be addressed in future studies.

Another area of interest is the compound's potential in targeted drug delivery systems. The boronate ester group can form reversible covalent bonds with diols, enabling its use in the design of prodrugs and smart drug delivery platforms. Recent advancements in this area have been reported in the journal Advanced Drug Delivery Reviews, where researchers explored its application in glucose-responsive insulin delivery systems for diabetes management.

Despite these promising developments, there are still gaps in the understanding of the compound's mechanism of action and its broader biological implications. Future research should focus on elucidating its interactions with biological targets and optimizing its chemical properties for enhanced therapeutic efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this compound in drug discovery and development.

In conclusion, 3-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,5-a]pyridine (CAS: 1939174-63-6) represents a valuable tool in medicinal chemistry, with diverse applications in drug synthesis and delivery. Continued research and innovation in this area hold great promise for the development of novel therapeutic agents and the advancement of chemical biology.